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Compound of Interest

Compound Name:
5-Methoxy-2,3-dihydrobenzofuran-

2-carboxylic acid

Cat. No.: B1291524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of

dihydrobenzofuran carboxylic acids, compounds of significant interest in medicinal chemistry

and drug development due to their diverse biological activities. This document details the

organisms from which these compounds have been isolated, presents quantitative data on

their yields, outlines detailed experimental protocols for their extraction and purification, and

illustrates a generalized biosynthetic pathway.

Principal Natural Sources
Dihydrobenzofuran carboxylic acids have been predominantly isolated from plant and fungal

species. The following sections provide detailed information on prominent examples.

Plant Sources
1.1.1. Myrsine seguinii

The aerial parts of Myrsine seguinii have been identified as a rich source of a series of

prenylated 2,3-dihydrobenzofuran-5-carboxylic acids, collectively known as myrsinoic acids.

1.1.2. Polygonum barbatum
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The whole plant of Polygonum barbatum has yielded several dihydrobenzofuran derivatives,

including those with carboxylic acid functionalities.[1] Three specific dihydrobenzofuran

derivatives have been successfully isolated from the ethyl acetate fraction of this plant.[1]

Fungal Sources
Several fungal genera, particularly Aspergillus and Penicillium, are known to produce a variety

of benzofuran and dihydrobenzofuran derivatives. While the literature extensively documents

various derivatives, specific examples of dihydrobenzofuran carboxylic acids with detailed

isolation data are less common than in plant sources. However, a derivative, 4-epi-seco-

shornephine A carboxylic acid, has been isolated from the marine-algal endophytic fungus

Aspergillus alabamensis.[2]

Quantitative Data on Isolated Compounds
The following tables summarize the quantitative data from the isolation of dihydrobenzofuran

carboxylic acids from their natural sources.

Table 1: Dihydrobenzofuran Carboxylic Acids from Myrsine seguinii

Compound Name Starting Material Yield (mg)
Yield (% w/w of
starting material)

Myrsinoic Acid A
1.2 kg of dried aerial

parts
10 0.00083%

Myrsinoic Acid B
1.2 kg of dried aerial

parts
20.9 0.00174%

Myrsinoic Acid I
1.2 kg of dried aerial

parts
15.8 0.00132%

Myrsinoic Acid J
1.2 kg of dried aerial

parts
2.9 0.00024%

Table 2: Dihydrobenzofuran Carboxylic Acid Derivatives from Polygonum barbatum
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Compound Name Starting Material
Ethyl Acetate
Fraction (g)

Isolated
Compounds

Methyl (2S,3S)-2-(3,4-

dimethoxyphenyl)-4-

((E)-3-ethoxy-3-

oxoprop-1-en-1-yl)-7-

methoxy-2,3-

dihydrobenzo-furan-3-

carboxylate

5.4 kg of dried whole

plant
48

Three

dihydrobenzofuran

derivatives (1-3) were

isolated from this

fraction. The specific

yield for each

compound was not

detailed in the

reviewed literature.[1]

(E)-3-((2S,3S)-2-(3,4-

dimethoxyphenyl)-7-

methoxy-3-(methoxy

carbonyl)-2,3-

dihydrobenzofuran-4-

yl)acrylic acid

5.4 kg of dried whole

plant
48

Three

dihydrobenzofuran

derivatives (1-3) were

isolated from this

fraction. The specific

yield for each

compound was not

detailed in the

reviewed literature.[1]

(2S,3S)-4-((E)-2-

carboxyvinyl)-2-(3,4-

dimethoxyphenyl)-7-

hydroxy-2,3-

dihydrobenzofuran-3-

carboxylic acid

5.4 kg of dried whole

plant
48

Three

dihydrobenzofuran

derivatives (1-3) were

isolated from this

fraction. The specific

yield for each

compound was not

detailed in the

reviewed literature.[1]

Experimental Protocols
Isolation of Myrsinoic Acids from Myrsine seguinii
3.1.1. Extraction and Fractionation
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Dried and powdered aerial parts of M. seguinii (1.2 kg) are extracted with methanol (3 x 6 L,

90 min each) in an ultrasonic bath.

The methanol extract is concentrated under reduced pressure to yield a crude extract.

The crude extract is suspended in 90% aqueous methanol and partitioned with n-hexane.

The 90% methanol layer is evaporated, resuspended in water, and successively partitioned

with ethyl acetate and n-butanol.

3.1.2. Purification

The ethyl acetate soluble extract is subjected to silica gel column chromatography.

Further purification of the resulting fractions is achieved using reverse-phase High-

Performance Liquid Chromatography (HPLC) to yield the individual myrsinoic acids.

Isolation of Dihydrobenzofuran Carboxylic Acid
Derivatives from Polygonum barbatum[1]
3.2.1. Extraction and Fractionation[1]

The shade-dried and powdered whole plant of P. barbatum (5.4 kg) is extracted with

methanol.[1]

The crude methanol extract (245 g) is obtained after filtration and evaporation.[1]

The crude extract is partitioned successively with n-hexane, ethyl acetate, and n-butanol,

yielding 85 g, 48 g, and 94 g of each fraction, respectively.[1]

3.2.2. Purification[1]

The ethyl acetate fraction (48 g) is subjected to column chromatography for the isolation of

the dihydrobenzofuran derivatives.[1]

The structures of the isolated compounds are characterized using various spectroscopic

techniques, including UV, IR, mass spectrometry, and 1D and 2D NMR spectroscopy.[1]
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Biosynthesis and Visualization
The biosynthesis of the dihydrobenzofuran core in lignans, which are structurally related to the

carboxylic acid derivatives discussed, is understood to proceed via the oxidative dimerization of

phenylpropanoid monomers. This process is initiated by the oxidation of monolignols to form

radicals, which then couple to form the characteristic dihydrobenzofuran ring system.

Phenylpropanoid Pathway Monolignol Biosynthesis Oxidative Dimerization Tailoring Reactions

Phenylalanine Cinnamic Acid p-Coumaric Acid p-Coumaroyl-CoA p-Coumaraldehyde p-Coumaryl Alcohol Monolignol RadicalsOxidation (e.g., Laccases, Peroxidases) Dihydrobenzofuran CoreRadical Coupling Dihydrobenzofuran Carboxylic Acidse.g., Oxidation, Methylation, Prenylation

Click to download full resolution via product page

Caption: Generalized biosynthetic pathway to dihydrobenzofuran carboxylic acids.

Conclusion
This guide highlights that plants, particularly Myrsine seguinii and Polygonum barbatum, are

well-documented sources of dihydrobenzofuran carboxylic acids, with established protocols for

their isolation and quantification. Fungal sources, while known to produce a vast array of

secondary metabolites, require further investigation to identify and quantify species that

produce significant amounts of dihydrobenzofuran carboxylic acids. The general biosynthetic

pathway provides a framework for understanding the formation of these complex molecules,

offering potential avenues for synthetic biology and metabolic engineering approaches to

enhance their production. The detailed experimental protocols provided herein serve as a

valuable resource for researchers aiming to isolate and study these promising natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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